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Isobavachalcone MIC Data Against Microbial
Pathogens

The table below summarizes the reported MIC values of Isobavachalcone against various bacterial and

fungal pathogens from recent studies.

Pathogen MIC Range Test Method & Conditions Citation

Enterococcus faecalis
(220 clinical isolates)

6.25 - 12.5 µM Broth microdilution in CAMHB; 37°C,

24h incubation.

[1]

Staphylococcus aureus
ATCC 29213

5.0 µM Broth microdilution. [2]

Cryptococcus
neoformans

0.5 - 1 µg/mL Broth microdilution in RPMI-1640; 30°C,

24h incubation with shaking at 150 rpm.

[3]

Cryptococcus
neoformans H99

4 µg/mL (in

combination with
AmB)

Broth microdilution per CLSI M27-A3;

30°C, 24h. IBC (4 µg/mL) lowered AmB
MIC from 1 µg/mL to 0.25 µg/mL.

[4]
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Detailed Experimental Protocols

Broth Microdilution for MIC Determination

This is a standard CLSI-referenced method used for both antifungal [4] and antibacterial [1] testing of IBC.

Principle: A standardized microbial inoculum is incubated in a liquid medium with serial dilutions of

IBC. The MIC is the lowest concentration that visually inhibits growth.
Materials & Reagents:

Isobavachalcone (IBC): Prepare a stock solution in DMSO (e.g., 1000x the expected MIC).
Aliquot and store at -80°C [4].

Test Strains: Freshly sub-cultured clinical or reference strains (e.g., C. neoformans H99, E.
faecalis ATCC 29212).

Culture Media:
For fungi: RPMI-1640 medium [4].

For bacteria: Cation-Adjusted Mueller-Hinton Broth (CAMHB) [1].
Equipment: 96-well flat-bottom microtiter plates, sterile pipettes, incubator, spectrophotometer.

Procedure:
Prepare IBC Dilutions: Thaw the IBC stock solution and prepare two-fold serial dilutions in the

appropriate liquid medium (RPMI-1640 or CAMHB) in the 96-well plate.
Prepare Inoculum:

Grow the test strain overnight in a suitable broth (e.g., YPD for yeast, TSB for bacteria).
Adjust the cell suspension to a density of 1-5 x 10³ CFU/mL for fungi [4] or 5 x 10⁵

CFU/mL for bacteria in the test medium.
Inoculate Plate: Add 100 µL of the standardized microbial inoculum to each well containing

100 µL of the diluted IBC. Include growth control (inoculum without IBC) and sterility control
(medium only) wells.

Incubate: Incubate the plate under optimal conditions for the pathogen:
Fungi: 30°C for 24 hours [4].

Bacteria: 37°C for 16-24 hours [1].
Determine MIC:

After incubation, measure the optical density (OD) at 600 nm or perform visual inspection.
The MIC is defined as the lowest concentration of IBC at which no visible microbial

growth is observed [4].

Time-Kill Curve Assay
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This assay determines the rate and extent of the bactericidal/fungicidal activity of IBC over time [4] [1].

Principle: Microbial cells are exposed to IBC at various multiples of the MIC, and viable cell counts
are determined at regular intervals to plot a time-kill curve.

Procedure:
Prepare a microbial suspension of approximately 1 x 10⁵ CFU/mL in a culture flask containing

fresh medium.
Add IBC to achieve target concentrations (e.g., 1x, 2x, 4x MIC). Include a control flask without

IBC.
Incubate the flasks at the optimal temperature with shaking.

At predetermined time intervals (e.g., 0, 2, 4, 6, 8, 24 hours), withdraw 10 µL samples.
Perform serial 10-fold dilutions of each sample in sterile medium.

Spot 5 µL of each dilution onto agar plates and incubate for 24-48 hours.
Count the colony-forming units (CFU) and plot log₁₀ CFU/mL versus time to generate the kill

curves [4].

Experimental Workflow for IBC MIC Determination

The diagram below outlines the key stages of a comprehensive MIC determination and follow-up study for

Isobavachalcone.
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Preparation Stage

Core Assay & Analysis

Follow-up & Mechanistic Studies

Start MIC Determination

Prepare IBC Stock Solution
(DMSO, 1000x MIC)

Culture and Standardize
Microbial Inoculum

Prepare 2-fold Serial
Dilutions of IBC

Inoculate Microplates and Incubate
(24-48 hours, specified temperature)

Measure Optical Density
(OD600) or Visual Inspection

Determine MIC Value
(Lowest conc. with no growth)
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Time-Kill Curve Assay
(CFU count over time)

Biofilm Inhibition/Eradication
Assay (Crystal Violet Staining)

Check-In Assay
(Induced resistance study)

Mechanism of Action Studies
(e.g., Membrane Integrity, Molecular Docking)

Click to download full resolution via product page

Additional Methodological Notes

Synergy Testing (FICI): To test IBC in combination with other drugs (e.g., Amphotericin B), prepare

checkerboard microdilutions and calculate the Fractional Inhibitory Concentration Index (FICI). A
FICI of ≤0.5 indicates synergy [4].

Biofilm Assays:
Inhibition: Add sub-MIC IBC during biofilm formation.

Eradication: Add IBC (e.g., 8x MIC) to pre-formed, mature biofilms.
Quantify biomass using crystal violet staining [1].

Cytotoxicity Assessment: For therapeutic potential, evaluate cytotoxicity on mammalian cell lines
(e.g., murine RAW 264.7 macrophages) using MTS or MTT assays to calculate a selectivity index [2]

[5].

Key Considerations for Researchers
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Solvent Control: Always include a DMSO control well at the same concentration used in the highest

IBC test well to rule out solvent toxicity.
Strain Variability: MIC values can vary between strains and species. It is crucial to use standardized

reference strains for initial validation and include a sufficient number of clinical isolates for a
comprehensive activity profile [1].

Data Reproducibility: All experiments, particularly MIC determinations, should be performed in at
least biological triplicate to ensure result reliability.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 7 Tech Support

https://bmcmicrobiol.biomedcentral.com/articles/10.1186/s12866-025-03836-5
https://www.smolecule.com/products/s530878?utm_src=pdf-custom-synthesis
https://bmcmicrobiol.biomedcentral.com/articles/10.1186/s12866-025-03836-5
https://www.sciencedirect.com/org/science/article/pii/S2046206924028432
https://www.sciencedirect.com/science/article/pii/S0924857924001717
https://pmc.ncbi.nlm.nih.gov/articles/PMC12366827/
https://www.sciencedirect.com/science/article/abs/pii/S1567576912003256
https://www.smolecule.com/products/b530878#isobavachalcone-minimum-inhibitory-concentration-mic-determination
https://www.smolecule.com/products/b530878#isobavachalcone-minimum-inhibitory-concentration-mic-determination
https://www.smolecule.com/products/b530878#isobavachalcone-minimum-inhibitory-concentration-mic-determination
https://www.smolecule.com/products/b530878#isobavachalcone-minimum-inhibitory-concentration-mic-determination
https://www.smolecule.com/products/s530878?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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